8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid

• Molecular Formula: C9H5N3O2
• Molecular Weight: 187.15 g/mol
• IUPAC Name: 8-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H5N3O2/c10-4-6-2-1-3-12-7(9(13)14)5-11-8(6)12/h1-3,5H,(H,13,14)
• InChI Key: RVXVOKXLZVVPRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CN=C2C(=C1)C#N)C(=O)O

Description

8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid is a heterocyclic compound featuring a fused imidazole-pyridine core with a cyano (-CN) substituent at the 8-position and a carboxylic acid (-COOH) group at the 3-position. This structure confers unique electronic and steric properties, making it valuable in pharmaceutical synthesis and catalytic cross-coupling reactions. Its electron-withdrawing cyano group enhances the acidity of the carboxylic acid moiety and influences reactivity in palladium-catalyzed decarboxylative processes .

Preparation Methods

The synthesis of 8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid typically involves multistep reactions. One common method includes the cyclization of 2-aminopyridine derivatives with suitable electrophiles. For instance, the reaction of 2-aminopyridine with bromopyruvic acid in the presence of a catalyst like p-toluenesulfonic acid (p-TSA) in dimethylformamide (DMF) at elevated temperatures (around 120°C) can yield the desired imidazo[1,2-a]pyridine scaffold . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the cyano group can be replaced with other functional groups using appropriate nucleophiles.

Cyclization: The compound can undergo intramolecular cyclization reactions to form more complex heterocyclic structures

Common reagents and conditions for these reactions include transition metal catalysts, metal-free oxidation conditions, and photocatalysis strategies . Major products formed from these reactions depend on the specific reagents and conditions used but often include various substituted imidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid has numerous applications in scientific research:

Chemistry: It serves as a valuable scaffold for the synthesis of various heterocyclic compounds.

Biology: The compound exhibits significant biological activities, including antimicrobial and antituberculosis properties.

Medicine: It is used in the development of new drugs, particularly for treating infectious diseases like tuberculosis.

Industry: The compound is utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, in its antituberculosis activity, the compound targets bacterial enzymes and disrupts essential metabolic pathways, leading to the inhibition of bacterial growth . The exact molecular targets and pathways can vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

Structural and Electronic Effects of Substituents

Substituents on the imidazo[1,2-a]pyridine scaffold significantly alter chemical reactivity and biological activity. Key analogs include:

Compound Name	Substituent Positions	Key Properties	References
8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid	8-CN, 3-COOH	Enhanced acidity (electron-withdrawing CN), high reactivity in Pd-catalyzed coupling reactions
6-Fluoroimidazo[1,2-a]pyridine-3-carboxylic acid	6-F, 3-COOH	Reduced reactivity in decarboxylative arylation (34% yield vs. 96% for 8-CN analog)
2-Phenylimidazo[1,2-a]pyridine-3-carboxylic acid	2-Ph, 3-COOH	Improved anti-inflammatory activity; steric bulk from phenyl group slows coupling reactions
7-(Trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid	7-CF₃, 3-COOH	High density (1.59 g/cm³), low pKa (-0.95) due to strong electron-withdrawing CF₃
2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid	2-CH₃, 3-COOH	Moderate reactivity in cross-coupling (85% yield); used in hydrazide derivatives for antitubercular screening

Key Observations:

• Electron-Withdrawing Groups (EWGs): The 8-CN group increases the acidity of the 3-COOH group compared to alkyl substituents (e.g., 2-CH₃), facilitating decarboxylation in Pd-catalyzed reactions .
• Positional Effects: Substituents at the 6- or 7-positions (e.g., 6-F, 7-CF₃) reduce ring electron density, whereas 2-position substituents (e.g., 2-Ph) introduce steric hindrance, slowing aryl chloride coupling .
• Biological Activity: 2-Ph derivatives exhibit anti-inflammatory properties, while 8-CN analogs are less explored biologically but show promise in catalytic applications .

Reactivity in Palladium-Catalyzed Decarboxylative Coupling

8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid demonstrates superior reactivity in Pd-catalyzed decarboxylative cross-coupling with aryl chlorides (96% yield under optimized conditions) compared to:

• Direct Arylation of Unsubstituted Imidazo[1,2-a]pyridine: Only 34% yield due to sluggish reactivity .
• 6-Fluoro Analog: Moderate yields (73%) with bromobenzene, attributed to destabilization of the Pd intermediate by the electron-deficient ring .
• Hydrodecarboxylation Byproducts: Unlike 8-CN derivatives, unsubstituted imidazo[1,2-a]pyridine-3-carboxylic acid forms homocoupling byproducts (98% yield) in the absence of aryl chlorides .

Physicochemical Properties

• Acidity: The 8-CN group lowers the pKa of the 3-COOH group compared to 2-CH₃ or 2-Ph analogs, enhancing solubility in polar solvents .
• Thermal Stability: 8-CN derivatives remain stable under high-temperature reaction conditions (150°C), whereas ester analogs (e.g., ethyl 8-ethoxy derivatives) require milder conditions .

Biological Activity

8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article delves into its biological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound features a cyano group and an imidazo-pyridine structure, which are critical for its biological activity. The molecular formula is $C_9H_6N_4O_2$, and it possesses a molecular weight of approximately 194.17 g/mol.

Property	Value
Molecular Formula	C₉H₆N₄O₂
Molecular Weight	194.17 g/mol
IUPAC Name	8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid
Melting Point	242 °C (dec)

Biological Activity

Research indicates that 8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid exhibits significant antimicrobial , anticancer , and anti-inflammatory properties.

Antimicrobial Activity

A study demonstrated that the compound shows potent activity against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values were evaluated against common pathogens:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	8
Escherichia coli	16
Pseudomonas aeruginosa	32

These results suggest that the compound could be a candidate for developing new antimicrobial agents.

Anticancer Properties

In vitro studies have shown that 8-Cyanoimidazo[1,2-a]pyridine-3-carboxylic acid inhibits the proliferation of cancer cells, particularly in breast and lung cancer lines. The compound induces apoptosis through the activation of caspases and modulation of the Bcl-2 family proteins.

Case Study:
A notable study involved treating MCF-7 breast cancer cells with varying concentrations of the compound. The results indicated a dose-dependent decrease in cell viability:

Concentration (µM)	Cell Viability (%)
0	100
10	75
25	50
50	25

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within cells. It has been shown to inhibit key enzymes involved in cell signaling pathways related to inflammation and cancer progression, such as cyclooxygenase (COX) enzymes.

Molecular Targets

• Topoisomerases : Inhibition leads to disruption in DNA replication.
• COX Enzymes : Reduction in prostaglandin synthesis, contributing to anti-inflammatory effects.